Cas no 2877682-00-1 (2-[1-(4-cyanopyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-[1-(4-cyanopyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• CAS No: 2877682-00-1
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 5308993
• PubChem ID: 165431375
• Update Time: 2025-06-18

2-[1-(4-cyanopyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887788
• F6830-8228
• 2877682-00-1
• 2-[1-(4-cyanopyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• 1-(4-Cyano-2-pyridinyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C18H24N4O2/c19-13-15-1-6-20-17(11-15)22-7-2-14(3-8-22)12-18(23)21-16-4-9-24-10-5-16/h1,6,11,14,16H,2-5,7-10,12H2,(H,21,23)
• InChI Key： ZLBWTCBETLBWLK-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(C#N)=C2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 328.18992602g/mol
• Monoisotopic Mass: 328.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.3±50.0 °C(Predicted)
• pka: 15.44±0.20(Predicted)

Additional information on 2-[1-(4-cyanopyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

Professional Introduction to Compound with CAS No. 2877682-00-1 and Product Name: 2-[1-(4-cyanopyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

Compound with the CAS number 2877682-00-1 and the product name 2-[1-(4-cyanopyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a piperidine ring, a cyanopyridine moiety, and an acetamide derivative, makes this compound a versatile scaffold for developing novel therapeutic agents.

The piperidine ring is a common structural motif in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In the context of this compound, the piperidine moiety is linked to a 4-cyanopyridin-2-yl group, which introduces additional electronic and steric properties that can be exploited for drug design. The cyanopyridine group is particularly interesting as it has been shown to interact with biological targets in diverse ways, making it a valuable component in the development of small-molecule inhibitors.

The acetamide derivative at the N-position of the molecule further contributes to its pharmacological potential. Acetamide functionalities are frequently incorporated into drug candidates due to their ability to modulate enzyme activity and receptor binding. In this compound, the acetamide is connected to an oxan-4-yl group, which introduces a tetrahydropyran ring system. This structural feature can influence the compound's solubility, bioavailability, and overall pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. By leveraging machine learning algorithms and large-scale datasets, scientists can identify potential binding interactions between the 2-[1-(4-cyanopyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide scaffold and target proteins. These computational approaches have been instrumental in accelerating the drug discovery process and identifying lead compounds for further optimization.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments suggest that it exhibits moderate affinity for certain enzyme targets, making it a promising candidate for further development. The cyanopyridine moiety appears to play a crucial role in mediating these interactions, potentially through hydrogen bonding or hydrophobic interactions with the target protein. Additionally, the piperidine ring may contribute to stabilizing the compound's binding conformation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity.

One of the key challenges in developing drugs based on complex molecular scaffolds like this one is understanding their metabolic fate. Metabolic studies are essential for predicting how the compound will be processed in vivo and identifying potential liabilities such as drug-drug interactions or toxic side effects. Techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize metabolites and assess their impact on drug efficacy.

The potential therapeutic applications of 2-[1-(4-cyanopyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide are still being explored, but preliminary findings suggest it may have utility in treating various diseases. For instance, its interaction with enzyme targets could make it relevant for developing treatments against neurological disorders or inflammatory conditions. Further preclinical studies are needed to validate these hypotheses and determine the most suitable therapeutic indications.

The role of computational chemistry in modern drug discovery cannot be overstated. By integrating experimental data with predictive models, researchers can design more effective experiments and prioritize compounds for further investigation. This interdisciplinary approach has significantly reduced the time and cost associated with bringing new drugs to market.

As research continues to uncover new biological pathways and therapeutic targets, compounds like this one will become increasingly important tools for drug development. The combination of innovative synthetic methodologies, advanced analytical techniques, and cutting-edge computational tools ensures that scientists are well-equipped to explore the full potential of molecules such as 2877682-00-1.